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Compound of Interest

Compound Name: 1-Bromodecane-d3

Cat. No.: B1376995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
Bromodecane-d3. The information presented is collated from various safety data sheets and
chemical databases. It should be noted that while a specific Material Safety Data Sheet
(MSDS) for 1-Bromodecane-d3 was not located, the data for the non-deuterated analogue, 1-
Bromodecane, is used as a close surrogate due to the high similarity in their chemical and
toxicological properties. This document is intended to provide guidance for the safe handling,
storage, and disposal of this compound in a laboratory or research setting.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Bromodecane.
These values are essential for understanding the behavior of the substance under various
conditions.
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Property

Value

Molecular Formula

C1oH21Br

Molecular Weight 221.18 g/mol [1]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 238 °C (lit)[2]

Melting Point -29.6 °C

Flash Point 94 °C (closed cup)[4]

Density 1.066 g/mL at 25 °C (lit.)[2]

Solubility Insoluble in water; soluble in organic solvents.

Vapor Pressure

0.04 mmHg

Stability

Stable under recommended storage conditions.
Combustible.[2][5]

Incompatibilities

Strong oxidizing agents, strong bases.[3][5]

Toxicological Data

The toxicological profile of 1-Bromodecane is summarized below. This data is derived from

animal studies and provides an indication of the potential acute toxicity of the substance.

Test Species Route Value Reference
Gigiena Truda i
] Professional'nye
LD50 Mouse Intraperitoneal 4070 mg/kg ]
Zabolevaniya.
20(12),52,1976
Gigiena Truda i
) 4200 Professional'nye
LC50 Mouse Inhalation _
mg/m3/2H[1][3] Zabolevaniya.

18(4),55,1974

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780207.htm
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780207.htm
https://www.ncbi.nlm.nih.gov/books/NBK557876/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780207.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780207.htm
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodecane
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the LD50 and LC50 studies cited above were not available
in the public domain through standard searches. The provided references point to articles in the
journal Gigiena Truda i Professional’nye Zabolevaniya. Access to these historical journals
would be required to obtain the specific methodologies used in these toxicological
assessments.

In general, acute toxicity studies such as the LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) follow standardized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). These protocols typically
involve the administration of the substance to a group of animals at various dose levels to
determine the dose at which 50% of the animals die within a specified timeframe. The route of
administration (e.g., intraperitoneal, inhalation) is chosen based on the likely route of human
exposure.

Hazard Identification and Safety Precautions

1-Bromodecane is classified as a hazardous substance. The following table outlines its GHS
hazard classifications and the corresponding precautionary statements.

Hazard Class Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[6][7]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation.[6][7]

Specific target organ toxicity — Single exposure ] o
] H335: May cause respiratory irritation.[6]
(Category 3), Respiratory system

Hazardous to the aquatic environment, acute ) o
H400: Very toxic to aquatic life.[1]
hazard (Category 1)

Precautionary Statements:

e Prevention:
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o P261: Avoid breathing mist or vapors.[6]

o P264: Wash skin thoroughly after handling.[6][7]

o P271: Use only outdoors or in a well-ventilated area.[6]

o P273: Avoid release to the environment.

o P280: Wear protective gloves/ eye protection/ face protection.[6][7]

e Response:

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6][7]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[6]

o P312: Call a POISON CENTER/doctor if you feel unwell.

o P332 + P313: If skin irritation occurs: Get medical advice/ attention.[6][7]

o P337 + P313: If eye irritation persists: Get medical advice/ attention.[6][7]

o P362: Take off contaminated clothing and wash before reuse.[6]

e Storage:

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[6]

o P405: Store locked up.[6]

» Disposal:

o P501: Dispose of contents/ container to an approved waste disposal plant.[6]
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Visualized Workflow: Hazard Identification and
Response

The following diagram illustrates a logical workflow for identifying and responding to the
hazards associated with 1-Bromodecane-d3, based on the GHS classifications.

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 1-Bromodecane-d3.

Handling and Storage

Handling:

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.

Use with adequate ventilation.[3]

Wash thoroughly after handling.[3]

Remove contaminated clothing and wash before reuse.[3]

Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances.[3]
o Keep container tightly closed.[3][6]

o Store locked up.[6]
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e Store below +30°C.[7]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[6] Do not let product enter drains.

This guide is intended for informational purposes only and should not be considered a
substitute for a formal risk assessment or the advice of a qualified safety professional. Always
consult the most current safety data sheet available from the supplier before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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